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Compound of Interest

Compound Name: p-Toluic acid-d7

Cat. No.: B12400168 Get Quote

Technical Guide: p-Toluic Acid-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of p-Toluic acid-d7, a deuterated analog of

p-Toluic acid. This stable isotope-labeled compound serves as a valuable tool in various

research and development applications, particularly in pharmacokinetic and metabolic studies.

Physicochemical Properties
The key quantitative data for p-Toluic acid-d7 are summarized in the table below.

Property Value Citations

CAS Number 1219798-76-1 [1][2][3][4]

Molecular Weight 143.19 g/mol [1][3][4]

Molecular Formula C₈HD₇O₂ [4]

Synonyms

4-(Methyl-d3)benzoic-2,3,5,6-

d4 acid, 4-Methylbenzoic acid-

d7

[1][3][4]

Unlabelled CAS Number 99-94-5 [1]
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Isotopic Labeling and Applications
p-Toluic acid-d7 is the deuterium-labeled form of p-Toluic acid (4-Methylbenzoic acid).[2][3]

The incorporation of deuterium, a stable heavy isotope of hydrogen, allows for the use of this

compound as an internal standard or tracer in quantitative analysis during drug development.

[2] Deuteration can also influence the pharmacokinetic and metabolic profiles of drug

candidates.[2]

The primary application of p-Toluic acid-d7 is as an intermediate in the synthesis of more

complex labeled molecules, such as para-aminomethylbenzoic acid (PAMBA) and p-tolunitrile.

[2][3]
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Figure 1: Logical workflow illustrating the relationship of p-Toluic acid-d7 to its unlabeled form

and its general application as a labeled intermediate in synthetic and analytical workflows.

Experimental Protocols and Further Data
Detailed, publicly available experimental protocols for the synthesis or specific use of p-Toluic
acid-d7 are limited. The primary sources of information are technical data sheets from

chemical suppliers. Similarly, specific signaling pathways involving p-Toluic acid-d7 are not

documented in the public domain, as its utility is primarily as a labeled synthetic intermediate

and analytical tool rather than a biologically active agent in such pathways. Researchers
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requiring specific experimental procedures would need to consult proprietary sources or

develop methodologies based on standard organic synthesis and analytical chemistry

techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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